Cas no 56236-72-7 (4-(ethylsulfamoyl)benzenecarbothioamide)

• Product Name: 4-(ethylsulfamoyl)benzenecarbothioamide
• CAS No: 56236-72-7
• MF: C₉H₁₂N₂O₂S₂
• MW: 244.333779335022
• CID: 945081
• PubChem ID: 5016314
• Update Time: 2025-04-19

4-(ethylsulfamoyl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfamoyl)benzenecarbothioamide
• AC1NMUMZ
• NSC221588
• p-Ethylsulfamoyl-thiobenzamid
• AKOS000177351
• 56236-72-7
• DTXSID40407539
• NSC-221588

• Inchi： 1S/C9H12N2O2S2/c1-2-11-15(12,13)8-5-3-7(4-6-8)9(10)14/h3-6,11H,2H2,1H3,(H2,10,14)
• InChI Key： IBSMGWYPJWXMPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)=S)=CC=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 244.03416
• Monoisotopic Mass: 244.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 72.19
• LogP: 2.79100